![molecular formula C14H19F3N2 B1318817 4-(2-Ethyl-1-piperidinyl)-3-(trifluoromethyl)-phenylamine CAS No. 946669-22-3](/img/structure/B1318817.png)
4-(2-Ethyl-1-piperidinyl)-3-(trifluoromethyl)-phenylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compounds I found are "2-{[2-(2-ethyl-1-piperidinyl)-2-oxoethyl]sulfanyl}-4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazoline" and "2-[(2-ethyl-1-piperidinyl)carbonyl]-5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine" . These compounds have similar structures to the one you asked about, with an ethyl-piperidinyl group and a trifluoromethyl group .
Molecular Structure Analysis
The molecular structures of the similar compounds I found involve a piperidinyl group, an ethyl group, and a trifluoromethyl group . The exact structure would depend on the specific compound.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For the similar compounds I found, the properties include the molecular formula, molecular weight, and possibly the melting point, boiling point, and density .Scientific Research Applications
Analytical Characterization : 4-(2-Ethyl-1-piperidinyl)-3-(trifluoromethyl)-phenylamine has been characterized analytically alongside other psychoactive arylcyclohexylamines. Methods like gas chromatography, mass spectrometry, and NMR spectroscopy have been employed to determine these compounds in biological matrices such as blood, urine, and vitreous humor (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Pharmacology and Drug Development : Research has been conducted to understand the potential of these compounds for drug delivery and their impact on brain-specific delivery of radiopharmaceuticals, which is crucial for measuring cerebral blood perfusion (Tedjamulia, Srivastava, & Knapp, 1985). Additionally, these compounds have been investigated for their analgesic properties (Manoury, Dumas, Najer, Branceni, Prouteau, & LEFÈVRE‐BORG, 1979).
Synthesis Techniques : Studies have focused on the synthesis of these compounds for various applications, including the development of antitumor agents such as Nilotinib (Wang Cong-zhan, 2009).
Crystal Structure Analysis : The crystal structure of related compounds has been analyzed to understand their molecular composition and properties, which is vital for drug design (Rajnikant, Kohli, Sarmal, Mehdi, & Parveen, 2010).
Biological Activities : These compounds have been synthesized and analyzed for their antibacterial properties, contributing to the development of new antimicrobial agents (Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, & Afzal, 2016).
Anticancer Potential : Some of these compounds have been evaluated as promising anticancer agents, highlighting their potential therapeutic usefulness in oncology (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).
Neurological Disorders Treatment : Research has explored the use of these compounds in treating various neurological disorders like drug abuse, depression, and attention deficit hyperactivity disorder (Kharkar, Batman, Zhen, Beardsley, Reith, & Dutta, 2009).
properties
IUPAC Name |
4-(2-ethylpiperidin-1-yl)-3-(trifluoromethyl)aniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19F3N2/c1-2-11-5-3-4-8-19(11)13-7-6-10(18)9-12(13)14(15,16)17/h6-7,9,11H,2-5,8,18H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGXGFWHGBYYPTG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C2=C(C=C(C=C2)N)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19F3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.